Cas no 1369342-60-8 (5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine)

• Product Name: 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine
• CAS No: 1369342-60-8
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• MDL: MFCD22034602
• CID: 5189255
• PubChem ID: 82388148
• Update Time: 2025-10-18

5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-amine, 5-bromo-2-ethyl-
• 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine

• MDL： MFCD22034602
• Inchi： 1S/C9H10BrN3/c1-2-8-12-7-4-5(10)3-6(11)9(7)13-8/h3-4H,2,11H2,1H3,(H,12,13)
• InChI Key： RXPQCXVUOQHAHK-UHFFFAOYSA-N
• SMILES： C1(CC)NC2=C(N)C=C(Br)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine

Introduction to 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine (CAS No. 1369342-60-8)

5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1369342-60-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative belongs to the benzodiazole class, a family of molecules renowned for their diverse biological activities. The structural motif of this compound incorporates a bromine substituent at the 5-position and an ethyl group at the 2-position of the benzodiazole core, alongside an amine functional group at the 7-position. Such structural features not only contribute to its unique chemical properties but also open up a spectrum of potential applications in drug discovery and molecular pharmacology.

The benzodiazole scaffold is well-documented for its role in modulating central nervous system (CNS) activity, with many derivatives exhibiting anxiolytic, sedative, and muscle relaxant effects. The introduction of halogen atoms, such as the bromine atom in 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine, is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity to biological targets. The ethyl group at the 2-position introduces steric hindrance, which can influence electronic distribution and interactions with enzymes or receptors. The amine group at the 7-position provides a site for further functionalization or interaction with biological molecules.

In recent years, there has been growing interest in exploring novel benzodiazole derivatives for their therapeutic potential beyond traditional CNS applications. Research has highlighted the importance of optimizing molecular structure to achieve desired pharmacokinetic profiles and target specificity. The compound 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine has emerged as a subject of study due to its unique structural features and potential pharmacological properties. Preliminary studies suggest that this derivative may exhibit modulatory effects on neurotransmitter systems, making it a candidate for investigating novel therapeutic strategies.

One of the key areas of investigation has been the interaction of 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine with serotonin receptors, particularly the 5-HT1A receptor, which is implicated in anxiety disorders and depression. Structural analogs have shown varying degrees of affinity for these receptors, with modifications at key positions such as the 5-position (halogenation) and 7-position (amine substitution) playing crucial roles in determining binding efficacy. The presence of a bromine atom in 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine may enhance its interaction with serotonergic receptors compared to unhalogenated benzodiazole derivatives.

Furthermore, computational studies have been employed to elucidate the molecular interactions between 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-am ine and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein targets relevant to CNS function. These simulations have helped in identifying key residues involved in binding and have provided insights into potential mechanisms of action. Such computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening of large libraries of compounds for hits with promising pharmacological activity.

The synthesis of 5-bromo -2 -ethyl -1 H -1 ,3 -benz odiaz ol -7 -am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromine atom typically involves electrophilic aromatic substitution reactions, while the ethyl group can be incorporated via alkylation reactions. The final amine functionality is often introduced through reductive amination or other nucleophilic substitution strategies. Advances in synthetic methodologies have enabled more efficient and scalable production of such heterocyclic compounds, facilitating their use in preclinical and clinical research.

Preclinical studies have begun to explore the pharmacological profile of 5-bromo -2 -ethyl -1 H -1 ,3 -benz odiaz ol -7 -am ine in animal models. These studies have focused on evaluating its efficacy in models relevant to anxiety and depression, as well as assessing its safety profile. Initial results indicate that this compound may exhibit anxiolytic effects comparable to those observed with established benzodiazole drugs but with potentially improved selectivity or reduced side effects. Further investigation is needed to fully characterize its therapeutic potential and adverse effects.

The development of novel psychoactive substances requires rigorous evaluation to ensure both efficacy and safety for human use. Regulatory agencies mandate comprehensive preclinical testing before any compound can proceed to clinical trials involving human subjects. The synthesis and characterization of 5-bromo -2 -ethyl -1 H -1 ,3 -benz odiaz ol -7 -am ine are critical steps toward gaining regulatory approval for potential therapeutic applications. Detailed documentation of synthetic routes, purity assessments, and analytical characterizations are essential components of regulatory submissions.

In conclusion,5-bromo -2 -ethyl -1 H -1 ,3 -benz odiaz ol -7 -am ine (CAS No. 1369342--60--8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive molecule for investigating novel therapeutic strategies targeting CNS disorders. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological properties, and assess its safety profile for potential clinical applications. As research continues to uncover new insights into the pharmacology of benzodiazole derivatives,5-bromo--2--ethyl--lH--l ,3 --benz odiaz ol--7--am ine may emerge as a valuable tool in addressing unmet medical needs.